2-Methoxy-6-(pyrazol-1-yl)-benzonitrile

• CAS No.: 134104-43-1
• Molecular Formula: C11H9N3O
• Molecular Weight: 199.21 g/mol
• IUPAC Name: 2-methoxy-6-pyrazol-1-ylbenzonitrile
• InChI: InChI=1S/C11H9N3O/c1-15-11-5-2-4-10(9(11)8-12)14-7-3-6-13-14/h2-7H,1H3
• InChI Key: LMDYIHRFDRRZQA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1C#N)N2C=CC=N2

Description

2-Methoxy-6-(pyrazol-1-yl)-benzonitrile is a useful research compound. Its molecular formula is C11H9N3O and its molecular weight is 199.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At 50° C. and under a nitrogen blanket, a solution of 0.273 mol of sodium pyrazolide (prepared from equimolar amounts of pyrazole and sodium hydride) in 140 ml of N,N-dimethylethyleneurea is dripped into a solution of 41,2 g (0.273 mol) of 2-methoxy-6-fluorobenzonitrile (preparation: J. Heterocycl. Chem., 25, 1173, 1988) in 50 mi of N, N-dimethylethyleneurea, and the mixture is stirred for 2 hours at 60° C. The batch is cooled and stirred into 4 liters of ice water, and the crystals which precipitate are suction filtered and dried; there is obtained 37.1 g of the product of m.p. 93°-94° C.